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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

An In-depth Examination of the Synthesis, Properties, and Applications of CsBr₃

Cesium tribromide (CsBr₃) is an inorganic compound composed of a cesium cation and a

linear tribromide anion.[1] Unlike what its formula might suggest, it does not contain cesium in a

+3 oxidation state; instead, it is a polyhalide salt where the large cesium cation stabilizes the

[Br₃]⁻ ion within its crystal lattice.[2] This technical guide provides a comprehensive overview of

cesium tribromide, focusing on its chemical identifiers, physical and structural properties,

synthesis protocols, and known applications, tailored for researchers, scientists, and

professionals in chemical and materials science.

Chemical Identifiers and Properties
Cesium tribromide is identified by the CAS number 17060-10-5.[1] A summary of its key

identifiers and computed properties is provided in the tables below.

Table 1: Chemical Identifiers for Cesium Tribromide
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Identifier Value Reference

CAS Number 17060-10-5 [1]

PubChem CID 25021397 [1]

EC Number 621-081-4 [1]

Molecular Formula Br₃Cs [1]

InChI
InChI=1S/Br3.Cs/c1-3-2;/q-

1;+1
[1]

InChIKey
AUOXCQZELVDUNB-

UHFFFAOYSA-N
[1]

SMILES Br[Br-]Br.[Cs+] [1]

Table 2: Physical and Structural Properties of Cesium
Tribromide

Property Value Reference

Molar Mass 372.617 g·mol⁻¹ [1]

Appearance
Orange solid or dark red

crystals
[1]

Melting Point 38 °C (decomposes) [1]

Crystal System Orthorhombic [1]

Space Group Pmnb [1]

Unit Cell Parameters
a = 6.52 Å, b = 10.04 Å, c =

9.54 Å
[3]

Enthalpy of Formation (ΔHf°) -433.8 ± 2.0 kJ·mol⁻¹ [4][5]

Synthesis of Cesium Tribromide
Cesium tribromide can be synthesized through two primary methods: crystallization from an

aqueous solution and direct reaction of the precursors.
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Experimental Protocol 1: Synthesis via Aqueous
Solution Crystallization
This method relies on the low solubility of cesium tribromide in a bromine-rich aqueous

environment. The protocol is adapted from the procedure used to generate single crystals for

X-ray diffraction studies.[3]

Methodology:

Prepare a concentrated aqueous solution of cesium bromide (CsBr).

To this solution, add a significant excess of liquid bromine (Br₂) with continuous stirring until

the solution is saturated and a bromine layer may be present.

Allow the solution to stand, enabling the slow crystallization of cesium tribromide.

The resulting dark red crystals can be isolated from the solution.

The single crystals should be mounted in a sealed capillary to prevent decomposition and

loss of bromine.[3]
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Aqueous Solution Synthesis Workflow for CsBr₃.

Experimental Protocol 2: Direct Reaction Synthesis
This is a straightforward method involving the direct combination of solid cesium bromide and

liquid bromine.[2]
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Methodology:

Place finely powdered cesium bromide (CsBr) in a suitable reaction vessel.

Carefully add liquid bromine (Br₂) to the powdered CsBr. An excess of bromine is typically

used.

Gently heat the mixture to facilitate the reaction and to drive off the excess, unreacted

bromine.

The remaining solid product is cesium tribromide. The compound is reported to be quite

stable in air with only a faint odor of bromine.[2]

Reactant Combination

Reaction and Purification
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Direct Reaction Synthesis Workflow for CsBr₃.

Applications and Relevance
The applications of cesium tribromide are limited and highly specialized. There is no evidence

in the current scientific literature to suggest its use in drug development or medicinal chemistry.

Its primary utility is in the field of inorganic synthesis.

Oxidizing Agent: Cesium tribromide has been successfully used as an oxidizing agent in

organometallic chemistry. Specifically, it can facilitate the oxidation of certain gold(I) complexes

to gold(II) or gold(III) complexes.[1] This reactivity is of interest to researchers exploring the

synthesis of novel metal complexes with higher oxidation states.

Safety and Handling
Cesium tribromide is classified as a hazardous substance.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Signal Word: Warning.[1]

Handling Precautions: As it decomposes in the presence of water, it should be handled in a

dry environment.[2] When handling, appropriate personal protective equipment, including

gloves and safety glasses, should be worn. Work should be conducted in a well-ventilated

area or a fume hood to avoid inhalation of any bromine vapors that may be released. Upon

contact with water, it dissolves and decomposes, releasing bromine vapor.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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